Cas no 1498971-52-0 (2-methyl-2-(5-methylfuran-2-yl)propanal)
2-methyl-2-(5-methylfuran-2-yl)propanal Chemical and Physical Properties
Names and Identifiers
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- 2-methyl-2-(5-methylfuran-2-yl)propanal
- EN300-1818267
- 1498971-52-0
-
- Inchi: 1S/C9H12O2/c1-7-4-5-8(11-7)9(2,3)6-10/h4-6H,1-3H3
- InChI Key: SOARJBSHFCCUQW-UHFFFAOYSA-N
- SMILES: O1C(C)=CC=C1C(C=O)(C)C
Computed Properties
- Exact Mass: 152.083729621g/mol
- Monoisotopic Mass: 152.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 30.2Ų
2-methyl-2-(5-methylfuran-2-yl)propanal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1818267-0.05g |
2-methyl-2-(5-methylfuran-2-yl)propanal |
1498971-52-0 | 0.05g |
$1308.0 | 2023-09-19 | ||
| Enamine | EN300-1818267-0.1g |
2-methyl-2-(5-methylfuran-2-yl)propanal |
1498971-52-0 | 0.1g |
$1371.0 | 2023-09-19 | ||
| Enamine | EN300-1818267-0.25g |
2-methyl-2-(5-methylfuran-2-yl)propanal |
1498971-52-0 | 0.25g |
$1432.0 | 2023-09-19 | ||
| Enamine | EN300-1818267-0.5g |
2-methyl-2-(5-methylfuran-2-yl)propanal |
1498971-52-0 | 0.5g |
$1495.0 | 2023-09-19 | ||
| Enamine | EN300-1818267-1.0g |
2-methyl-2-(5-methylfuran-2-yl)propanal |
1498971-52-0 | 1g |
$1557.0 | 2023-06-03 | ||
| Enamine | EN300-1818267-2.5g |
2-methyl-2-(5-methylfuran-2-yl)propanal |
1498971-52-0 | 2.5g |
$3051.0 | 2023-09-19 | ||
| Enamine | EN300-1818267-5.0g |
2-methyl-2-(5-methylfuran-2-yl)propanal |
1498971-52-0 | 5g |
$4517.0 | 2023-06-03 | ||
| Enamine | EN300-1818267-10.0g |
2-methyl-2-(5-methylfuran-2-yl)propanal |
1498971-52-0 | 10g |
$6697.0 | 2023-06-03 | ||
| Enamine | EN300-1818267-1g |
2-methyl-2-(5-methylfuran-2-yl)propanal |
1498971-52-0 | 1g |
$1557.0 | 2023-09-19 | ||
| Enamine | EN300-1818267-5g |
2-methyl-2-(5-methylfuran-2-yl)propanal |
1498971-52-0 | 5g |
$4517.0 | 2023-09-19 |
2-methyl-2-(5-methylfuran-2-yl)propanal Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 2-methyl-2-(5-methylfuran-2-yl)propanal
Recent Advances in the Study of 2-methyl-2-(5-methylfuran-2-yl)propanal (CAS: 1498971-52-0) in Chemical Biology and Pharmaceutical Research
The compound 2-methyl-2-(5-methylfuran-2-yl)propanal (CAS: 1498971-52-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activities, and potential applications in drug development.
Recent studies have highlighted the role of 2-methyl-2-(5-methylfuran-2-yl)propanal as a key intermediate in the synthesis of various bioactive molecules. Its furan ring and aldehyde functional group make it a versatile building block for the construction of complex heterocyclic compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel anti-inflammatory agents, showcasing its potential in addressing unmet medical needs.
In terms of biological activity, preliminary in vitro studies have shown that 2-methyl-2-(5-methylfuran-2-yl)propanal exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. Specifically, it has been observed to interfere with the cyclooxygenase-2 (COX-2) pathway, suggesting potential applications in the development of non-steroidal anti-inflammatory drugs (NSAIDs). However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic properties.
The pharmacological potential of 2-methyl-2-(5-methylfuran-2-yl)propanal extends beyond inflammation. Recent research has explored its role as a precursor in the synthesis of antimicrobial agents. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited promising activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). These findings open new avenues for the development of novel antibiotics in an era of increasing antimicrobial resistance.
From a chemical perspective, advances in the synthetic methodology of 2-methyl-2-(5-methylfuran-2-yl)propanal have been significant. Researchers have developed more efficient catalytic systems for its production, with recent work focusing on green chemistry approaches. A notable 2023 publication in ACS Sustainable Chemistry & Engineering described a biocatalytic route using engineered enzymes, achieving higher yields while reducing environmental impact compared to traditional synthetic methods.
Despite these promising developments, challenges remain in the clinical translation of 2-methyl-2-(5-methylfuran-2-yl)propanal-based therapeutics. Issues such as compound stability, bioavailability, and potential toxicity need to be thoroughly investigated. Current research efforts are directed toward structural optimization to improve these pharmacological properties while maintaining or enhancing biological activity.
In conclusion, 2-methyl-2-(5-methylfuran-2-yl)propanal (CAS: 1498971-52-0) represents an important scaffold in medicinal chemistry with diverse therapeutic potential. The compound's unique chemical properties and demonstrated biological activities make it a valuable subject for ongoing research. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacological profile, and exploring its potential in combination therapies. As research progresses, this compound may contribute significantly to the development of novel treatments for inflammation, infectious diseases, and possibly other conditions.
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